Cas no 923512-60-1 (1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 923512-60-1
• MF: C₂₇H₂₂FN₇O
• MW: 479.508287906647
• CID: 5498393
• Update Time: 2025-10-21

1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-phenylphenyl)methanone
• 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C27H22FN7O/c28-22-10-12-23(13-11-22)35-26-24(31-32-35)25(29-18-30-26)33-14-16-34(17-15-33)27(36)21-8-6-20(7-9-21)19-4-2-1-3-5-19/h1-13,18H,14-17H2
• InChI Key： OICXICPLDGWEHS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)(C1=CC=C(C2=CC=CC=C2)C=C1)=O

Additional information on 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Comprehensive Overview of 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 923512-60-1)

In the realm of pharmaceutical and biochemical research, 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 923512-60-1) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated for convenience, belongs to the class of triazolopyrimidine derivatives, which are known for their role in modulating various biological pathways. Researchers and industry professionals frequently search for terms like "triazolopyrimidine-based inhibitors", "biphenyl-carbonyl derivatives", and "fluorophenyl piperazine compounds" to explore its mechanistic insights and synthetic routes.

The molecular structure of 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine features a biphenyl carbonyl moiety linked to a triazolopyrimidine core, further substituted with a 4-fluorophenyl group and a piperazine ring. This intricate architecture contributes to its high binding affinity for specific protein targets, making it a subject of interest in drug discovery. Recent trends in AI-driven drug design and computational chemistry have amplified the demand for such compounds, as they are often screened for kinase inhibition or GPCR modulation.

One of the most searched questions related to this compound is: "What are the applications of triazolopyrimidine derivatives in oncology?" While CAS No. 923512-60-1 is primarily investigated in preclinical stages, its structural analogs have shown promise in targeting cancer cell proliferation and angiogenesis. The inclusion of a fluorophenyl group enhances metabolic stability, a critical factor in pharmacokinetic optimization. Additionally, the piperazine moiety improves solubility, addressing a common challenge in small-molecule drug development.

From a synthetic chemistry perspective, the preparation of 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine involves multi-step reactions, including cross-coupling and cyclization techniques. Laboratories often seek protocols for "efficient synthesis of biphenyl-carbonyl triazolopyrimidines" or "scale-up strategies for fluorophenyl-containing heterocycles". The compound’s CAS registry number (923512-60-1) is pivotal for accurate literature searches and regulatory compliance.

In the context of green chemistry, researchers are exploring eco-friendly methodologies to synthesize such complex molecules. Keywords like "sustainable synthesis of triazolopyrimidines" and "catalytic approaches for fluorophenyl derivatives" reflect this growing interest. Moreover, the compound’s potential in neurodegenerative disease research has sparked queries about its "blood-brain barrier permeability" and "neuroprotective mechanisms".

To summarize, 1-{1,1'-biphenyl-4-carbonyl}-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine represents a versatile scaffold in medicinal chemistry. Its CAS No. 923512-60-1 serves as a unique identifier for global research collaboration. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovations in targeted therapy and molecular design.